N-(2,4-dimethoxyphenyl)-2-[6-methoxy-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6-methoxy-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C28H26N2O7/c1-34-18-7-5-17(6-8-18)27(32)22-15-30(24-12-10-19(35-2)13-21(24)28(22)33)16-26(31)29-23-11-9-20(36-3)14-25(23)37-4/h5-15H,16H2,1-4H3,(H,29,31)
• InChI Key: IEDXIXAENKCWPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C28H26N2O7
• Molecular Weight: 502.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[6-methoxy-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C28H26N2O7 and its molecular weight is 502.523. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Inclusion Compounds

Research on amide-containing isoquinoline derivatives, such as the study of their structural aspects and properties when interacting with different acids, highlights the significance of these compounds in forming gels and crystalline solids. These interactions can lead to changes in fluorescence emission, suggesting applications in materials science and sensor technology (A. Karmakar, R. Sarma, J. Baruah, 2007).

Synthesis Methodologies

The facile synthesis of related compounds, such as the three-step synthesis leading to (±)-crispine A through acyliminium ion cyclisation, exemplifies the chemical versatility and potential for generating complex molecules from simpler precursors. This approach has implications for pharmaceutical synthesis and the development of novel therapeutic agents (F. King, 2007).

Antitumor Activity

Novel series of 3-benzyl-substituted-4(3H)-quinazolinones, including compounds with structural similarities to the query compound, have been synthesized and evaluated for their in vitro antitumor activity. These studies suggest potential applications in cancer therapy, demonstrating broad-spectrum antitumor activity and selectivity towards various cancer cell lines (Ibrahim A. Al-Suwaidan et al., 2016).

Analgesic and Anti-Inflammatory Activities

Research on derivatives with structural features similar to the query compound has shown significant analgesic and anti-inflammatory effects, suggesting potential applications in the development of new pain management and anti-inflammatory drugs (A. S. Yusov et al., 2019).